delta-9-Tetrahydrocannabinol dichloroethyl carbamoyl ester
Overview
Description
Delta-9-Tetrahydrocannabinol dichloroethyl carbamoyl ester, also known as this compound, is a useful research compound. Its molecular formula is C26H37Cl2NO3 and its molecular weight is 482.5 g/mol. The purity is usually 95%.
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Properties
CAS No. |
82459-41-4 |
|---|---|
Molecular Formula |
C26H37Cl2NO3 |
Molecular Weight |
482.5 g/mol |
IUPAC Name |
[(6aR,10aR)-6,6,9-trimethyl-3-pentyl-6a,7,8,10a-tetrahydrobenzo[c]chromen-1-yl] N,N-bis(2-chloroethyl)carbamate |
InChI |
InChI=1S/C26H37Cl2NO3/c1-5-6-7-8-19-16-22(31-25(30)29(13-11-27)14-12-28)24-20-15-18(2)9-10-21(20)26(3,4)32-23(24)17-19/h15-17,20-21H,5-14H2,1-4H3/t20-,21-/m1/s1 |
InChI Key |
LKMMUENAKRKKJS-NHCUHLMSSA-N |
SMILES |
CCCCCC1=CC2=C(C3C=C(CCC3C(O2)(C)C)C)C(=C1)OC(=O)N(CCCl)CCCl |
Isomeric SMILES |
CCCCCC1=CC2=C([C@@H]3C=C(CC[C@H]3C(O2)(C)C)C)C(=C1)OC(=O)N(CCCl)CCCl |
Canonical SMILES |
CCCCCC1=CC2=C(C3C=C(CCC3C(O2)(C)C)C)C(=C1)OC(=O)N(CCCl)CCCl |
Synonyms |
delta(9)-THC-nitrogen mustard delta-9-tetrahydrocannabinol dichloroethyl carbamoyl ester THC-mustard |
Origin of Product |
United States |
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